Cas no 2229351-77-1 (2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene)

• Product Name: 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene
• CAS No: 2229351-77-1
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 6086015
• PubChem ID: 165687006
• Update Time: 2025-10-28

2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene
• 2229351-77-1
• EN300-1800374

• Inchi： 1S/C10H7F2NO2/c1-2-3-4-7-8(11)5-6-9(10(7)12)13(14)15/h1,5-6H,3-4H2
• InChI Key： FKHDUAMJPUZWPP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CCC#C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene

Introduction to 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene (CAS No. 2229351-77-1)

2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene (CAS No. 2229351-77-1) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a butynyl group, difluoro substitution, and a nitro group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it an intriguing subject for both academic research and industrial development.

The synthesis of 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene typically involves a series of well-defined chemical reactions. One common approach is the reaction of 1,3-difluoro-4-nitrobenzene with butynyl bromide in the presence of a suitable base. This reaction pathway has been extensively studied and optimized to achieve high yields and purity levels. The resulting compound can be further modified through various functional group transformations to produce a wide array of derivatives with diverse applications.

In the realm of pharmaceutical research, 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene has shown promise as a precursor for the synthesis of novel drug candidates. The presence of the nitro group can be reduced to an amino group, which can then be further functionalized to create compounds with specific biological activities. Recent studies have explored the use of this compound in the development of anti-inflammatory agents and potential treatments for neurodegenerative diseases. The difluoro substitution on the benzene ring contributes to the molecule's stability and bioavailability, making it an attractive candidate for drug design.

Beyond pharmaceuticals, 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene has found applications in materials science. The unique combination of functional groups in this molecule makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, the compound's ability to undergo click chemistry reactions makes it a valuable building block for the construction of complex molecular architectures.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene have shown that it exhibits low toxicity and degrades readily under natural conditions. This favorable environmental profile makes it a more sustainable choice compared to some traditional chemicals used in similar applications.

In conclusion, 2-(but-3-yn-1-yl)-1,3-difluoro-4-nitrobenzene (CAS No. 2229351-77-1) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and favorable chemical properties make it an important subject for ongoing research in both academic and industrial settings. As new synthetic methods and applications continue to be discovered, this compound is likely to play an increasingly significant role in advancing various fields of science and technology.